2-({3-benzyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2,4,6-trimethylphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “2-({3-benzyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2,4,6-trimethylphenyl)acetamide” is a complex organic molecule. It is related to the class of compounds known as thieno[2,3-d]pyrimidin-4(3H)-ones . These compounds are characterized by a thieno[2,3-d]pyrimidin-4(3H)-one core structure, which consists of a pyrimidine ring fused to a thiophene ring .
Synthesis Analysis
The synthesis of related compounds, such as thieno[2,3-d]pyrimidin-4(3H)-ones, has been reported in the literature . An efficient approach to these compounds was developed by a one-pot intermolecular annulation reaction of o-amino benzamides and thiols . This method has the features of good functional group tolerance, being transition metal and external oxidant free, and easy operation .Chemical Reactions Analysis
The chemical reactions involving this compound are likely to be complex and varied, given the presence of multiple reactive sites on the molecule. The thieno[2,3-d]pyrimidin-4(3H)-one core structure, in particular, is known to participate in a variety of chemical reactions .Scientific Research Applications
Crystal Structures and Molecular Conformations
Research has been conducted on the crystal structures of related thieno[3,2-d]pyrimidine derivatives, revealing insights into their molecular conformations. These studies provide foundational knowledge for understanding the physicochemical properties and potential interactions of 2-({3-benzyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2,4,6-trimethylphenyl)acetamide in biological systems. The investigations into the folded conformation of the molecules and the inclination of the pyrimidine ring relative to the benzene ring are crucial for designing compounds with desired biological activities (Subasri et al., 2017).
Dual Inhibitory Activities
A significant application of thieno[2,3-d]pyrimidine derivatives has been identified in their potent dual inhibitory activities against key enzymes like thymidylate synthase (TS) and dihydrofolate reductase (DHFR). These enzymes are critical targets in cancer therapy and antibacterial treatments. Compounds derived from this chemical structure have shown promising results as dual inhibitors, offering a pathway for the development of new therapeutic agents with enhanced efficacy (Gangjee et al., 2008).
Antifolate Activities
The synthesis and evaluation of classical and nonclassical 2-amino-4-oxo-6-benzylthieno-[2,3-d]pyrimidines have highlighted their potential as thymidylate synthase inhibitors. These compounds, by inhibiting TS, can act as antifolate agents, contributing to the development of antitumor strategies. Their synthesis process and inhibition capabilities form a basis for researching the specific compound , potentially leading to novel anticancer drugs (Gangjee et al., 2004).
Antitumor and Antibacterial Properties
Another key application area is the development of compounds with potent antitumor and antibacterial properties. By synthesizing and testing various derivatives of thieno[2,3-d]pyrimidine, researchers aim to identify compounds that exhibit high efficacy against cancer cells and bacterial infections. The synthesis of these derivatives and their subsequent evaluation for antitumor activity underline the potential of this compound as a lead compound in the search for new therapeutic agents (Hafez & El-Gazzar, 2017).
Future Directions
The future directions for research on this compound could include further exploration of its synthesis, characterization of its physical and chemical properties, investigation of its mechanism of action, and evaluation of its potential applications in various fields. Given the biological activity observed for related compounds , this compound could be of interest in the field of medicinal chemistry.
Mechanism of Action
Target of Action
The primary target of this compound is EZH2 (Enhancer of Zeste Homolog 2) . EZH2 is a histone-lysine N-methyltransferase enzyme, which plays a crucial role in gene regulation. It is often overexpressed in various types of cancer, making it an attractive target for antitumor agents .
Mode of Action
The compound interacts with EZH2, inhibiting its activity . This inhibition disrupts the methylation of histone proteins, a process that EZH2 controls. By altering the methylation status of these proteins, the compound can affect gene expression patterns within the cell .
Biochemical Pathways
The inhibition of EZH2 affects the histone methylation pathways . These pathways are involved in the regulation of gene expression. By altering these pathways, the compound can influence the behavior of cells, potentially slowing or stopping the growth of cancer cells .
Result of Action
The compound has demonstrated significant antitumor activity against various cancer cell lines, including SU-DHL-6, WSU-DLCL-2, and K562 . It can affect cell morphology, induce apoptosis in a concentration-dependent manner, and inhibit cell migration . These effects suggest that the compound could be a potent tool in the fight against cancer .
Properties
IUPAC Name |
2-(3-benzyl-4-oxothieno[3,2-d]pyrimidin-2-yl)sulfanyl-N-(2,4,6-trimethylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H23N3O2S2/c1-15-11-16(2)21(17(3)12-15)26-20(28)14-31-24-25-19-9-10-30-22(19)23(29)27(24)13-18-7-5-4-6-8-18/h4-12H,13-14H2,1-3H3,(H,26,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WCDMGSHGKLEKGI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)C)NC(=O)CSC2=NC3=C(C(=O)N2CC4=CC=CC=C4)SC=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H23N3O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
449.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.